2-(benzoylamino)-6-methyl-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-benzamido-6-methyl-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C24H24N2O2S/c1-15-12-13-18-20(14-15)29-24(26-22(27)17-9-4-3-5-10-17)21(18)23(28)25-19-11-7-6-8-16(19)2/h3-11,15H,12-14H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: QNVSIDXJERXLEK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC3=CC=CC=C3C)NC(=O)C4=CC=CC=C4
• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzothiophene moiety, which is a heterocyclic compound consisting of a fused benzene and thiophene ring. It also has an amide group (-CONH2), which is a common functional group in biochemistry and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzene and thiophene), a carbonyl group (C=O) as part of the amide, and sulfur and nitrogen atoms in the heterocyclic and amide groups respectively.

Chemical Reactions Analysis

The compound, due to the presence of the benzothiophene and amide groups, might undergo a variety of chemical reactions. For instance, electrophilic aromatic substitution could occur at the benzene ring. The amide group could participate in hydrolysis, reduction, and other reactions involving the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group might enhance its solubility in polar solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a pharmaceutical, it might interact with biological targets such as enzymes or receptors. The benzothiophene and amide groups are common in many bioactive compounds, suggesting potential biological activity.

Future Directions

The future research directions for this compound could involve studying its potential applications, such as in pharmaceuticals or materials science. Further studies could also explore its synthesis, properties, and reactivity.